Cas no 180147-82-4 (4-(3-Boc-aminopropyl)aniline)

4-(3-Boc-aminopropyl)aniline structure
Product name:4-(3-Boc-aminopropyl)aniline
4-(3-Boc-aminopropyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Boc-aminopropyl)aniline
- [3-(4-amino-phenyl)-propyl]-carbamic acid tert-butyl ester
- tert-butyl N-[3-(4-aminophenyl)propyl]carbamate
- TERT-BUTYL N-(3-(4-AMINOPHENYL)PROPYL)CARBAMATE
- Carbamic acid, N-[3-(4-aminophenyl)propyl]-, 1,1-dimethylethyl ester
- [3-(4-Aminophenyl)propyl]carbamic acid tert-butyl ester
- t-butyl [3-(4-aminophenyl)propyl]carbamate
- EN300-1086748
- SCHEMBL4039313
- DTXSID00653772
- tert-Butyl [3-(4-aminophenyl)propyl]carbamate
- tert-butyl 4-aminophenethylmethylcarbamate
- C77987
- CARBAMIC ACID, N-(3-(4-AMINOPHENYL)PROPYL)-, 1,1-DIMETHYLETHYL ESTER
- (3-(4-AMINOPHENYL)PROPYL)CARBAMIC ACID TERT-BUTYL ESTER
- DB-336568
- 7GAB5Q6UTW
- 1,1-DIMETHYLETHYL N-(3-(4-AMINOPHENYL)PROPYL)CARBAMATE
- FINXOGYWGUOYQV-UHFFFAOYSA-N
- tert-Butyl (3-(4-aminophenyl)propyl)carbamate
- tert-Butyl(3-(4-aminophenyl)propyl)carbamate
- 180147-82-4
- DB-335727
-
- MDL: MFCD11921852
- Inchi: InChI=1S/C14H22N2O2/c1-14(2,3)18-13(17)16-10-4-5-11-6-8-12(15)9-7-11/h6-9H,4-5,10,15H2,1-3H3,(H,16,17)
- InChI Key: FINXOGYWGUOYQV-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)NCCCC1=CC=C(C=C1)N
Computed Properties
- Exact Mass: 250.16826
- Monoisotopic Mass: 250.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.4Ų
- XLogP3: 2.6
Experimental Properties
- PSA: 64.35
4-(3-Boc-aminopropyl)aniline Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1086748-0.05g |
tert-butyl N-[3-(4-aminophenyl)propyl]carbamate |
180147-82-4 | 95% | 0.05g |
$94.0 | 2023-10-27 | |
Enamine | EN300-1086748-2.5g |
tert-butyl N-[3-(4-aminophenyl)propyl]carbamate |
180147-82-4 | 95% | 2.5g |
$660.0 | 2023-10-27 | |
eNovation Chemicals LLC | Y1349181-250mg |
[3-(4-Amino-phenyl)-propyl]-carbamic acid tert-butyl ester |
180147-82-4 | 95% | 250mg |
$240 | 2025-02-19 | |
1PlusChem | 1P00226D-5g |
Carbamic acid, N-[3-(4-aminophenyl)propyl]-, 1,1-dimethylethyl ester |
180147-82-4 | 97% | 5g |
$904.00 | 2024-06-18 | |
Enamine | EN300-1086748-0.25g |
tert-butyl N-[3-(4-aminophenyl)propyl]carbamate |
180147-82-4 | 95% | 0.25g |
$201.0 | 2023-10-27 | |
Aaron | AR0022EP-1g |
Carbamic acid, N-[3-(4-aminophenyl)propyl]-, 1,1-dimethylethyl ester |
180147-82-4 | 97% | 1g |
$336.00 | 2025-02-11 | |
eNovation Chemicals LLC | Y1349181-250mg |
[3-(4-Amino-phenyl)-propyl]-carbamic acid tert-butyl ester |
180147-82-4 | 95% | 250mg |
$240 | 2024-07-28 | |
eNovation Chemicals LLC | Y1349181-5g |
[3-(4-Amino-phenyl)-propyl]-carbamic acid tert-butyl ester |
180147-82-4 | 95% | 5g |
$1780 | 2025-02-19 | |
eNovation Chemicals LLC | Y1349181-250mg |
[3-(4-Amino-phenyl)-propyl]-carbamic acid tert-butyl ester |
180147-82-4 | 95% | 250mg |
$240 | 2025-02-19 | |
eNovation Chemicals LLC | Y1349181-100mg |
[3-(4-Amino-phenyl)-propyl]-carbamic acid tert-butyl ester |
180147-82-4 | 95% | 100mg |
$185 | 2025-02-19 |
4-(3-Boc-aminopropyl)aniline Related Literature
-
Carmine Coluccini,Dario Pasini,Angelo Taglietti Dalton Trans., 2007, 1588-1592
-
Suzhi Li,Pengtao Ma,Jingping Wang,Yuanyuan Guo,Haizhu Niu,Junwei Zhao,Jingyang Niu CrystEngComm, 2010,12, 1718-1721
-
Xiang Xiao,Jiguo Tu,Zheng Huang,Shuqiang Jiao Phys. Chem. Chem. Phys., 2021,23, 10326-10334
-
Zhu Min,Zhao Shichang,Xin Chen,Zhu Yufang,Zhang Changqing Biomater. Sci., 2015,3, 1236-1244
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